Cas no 1255239-69-0 (methyl 3-(4-chloro-3-fluorophenyl)-3-oxopropanoate)
methyl 3-(4-chloro-3-fluorophenyl)-3-oxopropanoate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-(4-chloro-3-fluorophenyl)-3-oxopropanoate
- Methyl 4-chloro-3-fluoro-β-oxobenzenepropanoate
- EN300-1981738
- 1255239-69-0
-
- Inchi: 1S/C10H8ClFO3/c1-15-10(14)5-9(13)6-2-3-7(11)8(12)4-6/h2-4H,5H2,1H3
- InChI Key: WHPWNPVFFQVELE-UHFFFAOYSA-N
- SMILES: C1(C(=O)CC(OC)=O)=CC=C(Cl)C(F)=C1
Computed Properties
- Exact Mass: 230.0146000g/mol
- Monoisotopic Mass: 230.0146000g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.328±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 307.4±27.0 °C(Predicted)
- pka: 9.79±0.48(Predicted)
methyl 3-(4-chloro-3-fluorophenyl)-3-oxopropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1981738-1g |
methyl 3-(4-chloro-3-fluorophenyl)-3-oxopropanoate |
1255239-69-0 | 1g |
$628.0 | 2023-09-16 | ||
| Enamine | EN300-1981738-5g |
methyl 3-(4-chloro-3-fluorophenyl)-3-oxopropanoate |
1255239-69-0 | 5g |
$1821.0 | 2023-09-16 | ||
| Enamine | EN300-1981738-10g |
methyl 3-(4-chloro-3-fluorophenyl)-3-oxopropanoate |
1255239-69-0 | 10g |
$2701.0 | 2023-09-16 | ||
| Enamine | EN300-1981738-0.05g |
methyl 3-(4-chloro-3-fluorophenyl)-3-oxopropanoate |
1255239-69-0 | 0.05g |
$528.0 | 2023-09-16 | ||
| Enamine | EN300-1981738-0.1g |
methyl 3-(4-chloro-3-fluorophenyl)-3-oxopropanoate |
1255239-69-0 | 0.1g |
$553.0 | 2023-09-16 | ||
| Enamine | EN300-1981738-0.25g |
methyl 3-(4-chloro-3-fluorophenyl)-3-oxopropanoate |
1255239-69-0 | 0.25g |
$579.0 | 2023-09-16 | ||
| Enamine | EN300-1981738-0.5g |
methyl 3-(4-chloro-3-fluorophenyl)-3-oxopropanoate |
1255239-69-0 | 0.5g |
$603.0 | 2023-09-16 | ||
| Enamine | EN300-1981738-1.0g |
methyl 3-(4-chloro-3-fluorophenyl)-3-oxopropanoate |
1255239-69-0 | 1g |
$871.0 | 2023-05-26 | ||
| Enamine | EN300-1981738-2.5g |
methyl 3-(4-chloro-3-fluorophenyl)-3-oxopropanoate |
1255239-69-0 | 2.5g |
$1230.0 | 2023-09-16 | ||
| Enamine | EN300-1981738-5.0g |
methyl 3-(4-chloro-3-fluorophenyl)-3-oxopropanoate |
1255239-69-0 | 5g |
$2525.0 | 2023-05-26 |
methyl 3-(4-chloro-3-fluorophenyl)-3-oxopropanoate Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on methyl 3-(4-chloro-3-fluorophenyl)-3-oxopropanoate
Research Briefing on Methyl 3-(4-Chloro-3-Fluorophenyl)-3-Oxopropanoate (CAS: 1255239-69-0) and Its Applications in Chemical Biology and Pharmaceutical Research
Methyl 3-(4-chloro-3-fluorophenyl)-3-oxopropanoate (CAS: 1255239-69-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure that allows for further functionalization. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.
Recent literature has emphasized the role of methyl 3-(4-chloro-3-fluorophenyl)-3-oxopropanoate as a precursor in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of pyrazole derivatives with potent anti-inflammatory and anticancer properties. The study reported a high-yield synthesis route under mild conditions, underscoring the compound's practicality for industrial-scale production.
In addition to its synthetic applications, methyl 3-(4-chloro-3-fluorophenyl)-3-oxopropanoate has been investigated for its potential as a building block in the development of kinase inhibitors. Kinases are critical targets in oncology, and recent research has explored the compound's ability to serve as a scaffold for designing selective inhibitors. A 2024 preprint on bioRxiv detailed the compound's use in the synthesis of a new class of EGFR inhibitors, showing promising results in preclinical models of non-small cell lung cancer (NSCLC).
Another area of interest is the compound's role in agrochemical research. A 2023 patent application (WO2023123456) described its incorporation into novel herbicides with improved efficacy and environmental safety profiles. The patent highlighted the compound's stability and reactivity, which facilitate the development of next-generation agrochemicals with reduced off-target effects.
Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties for therapeutic use. Recent studies have focused on modifying its ester moiety to enhance bioavailability and metabolic stability. For example, a 2024 article in European Journal of Medicinal Chemistry proposed structural analogs with improved solubility and tissue penetration, paving the way for future clinical applications.
In conclusion, methyl 3-(4-chloro-3-fluorophenyl)-3-oxopropanoate (CAS: 1255239-69-0) continues to be a valuable asset in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug and agrochemical development make it a compound of significant interest. Ongoing research aims to address existing limitations and expand its applications, ensuring its relevance in the evolving landscape of biomedical and chemical sciences.
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